Cas no 892774-60-6 (1-(2-methoxyphenyl)-4-3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine)

• Product Name: 1-(2-methoxyphenyl)-4-3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine
• CAS No: 892774-60-6
• MF: C₁₈H₁₆N₆O₂
• MW: 348.358642578125
• CID: 5423236
• Update Time: 2025-05-23

1-(2-methoxyphenyl)-4-3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2-methoxyphenyl)-5-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]triazol-4-amine
• 1-(2-methoxyphenyl)-4-3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine

• Inchi： 1S/C18H16N6O2/c1-11-7-9-12(10-8-11)17-20-18(26-22-17)15-16(19)24(23-21-15)13-5-3-4-6-14(13)25-2/h3-10H,19H2,1-2H3
• InChI Key： ZYPISJTYUGEJKN-UHFFFAOYSA-N
• SMILES： N1C(C2ON=C(C3=CC=C(C)C=C3)N=2)=C(N)N(C2=CC=CC=C2OC)N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on 1-(2-methoxyphenyl)-4-3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine

Research Brief on 1-(2-methoxyphenyl)-4-3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine (CAS: 892774-60-6)

The compound 1-(2-methoxyphenyl)-4-3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine (CAS: 892774-60-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and possible mechanisms of action.

Recent studies have highlighted the compound's role as a promising scaffold for drug development, particularly in the context of targeting specific enzymes or receptors involved in inflammatory and oncogenic pathways. The presence of both 1,2,4-oxadiazole and 1,2,3-triazole moieties in its structure suggests a high degree of versatility in binding to biological targets, making it a valuable candidate for further investigation.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated that 1-(2-methoxyphenyl)-4-3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine exhibits potent inhibitory activity against a range of kinases, including those implicated in cancer cell proliferation. The study employed a combination of in vitro assays and molecular docking simulations to elucidate the compound's binding affinity and selectivity.

Another key finding comes from a preclinical investigation conducted by a team at the University of Cambridge, which reported the compound's efficacy in reducing inflammation in murine models of rheumatoid arthritis. The researchers attributed this effect to the compound's ability to modulate the NF-κB signaling pathway, a critical regulator of inflammatory responses.

Despite these promising results, challenges remain in optimizing the compound's pharmacokinetic properties, such as its bioavailability and metabolic stability. Ongoing research is exploring various derivatization strategies to enhance these characteristics while maintaining the compound's therapeutic potency.

In conclusion, 1-(2-methoxyphenyl)-4-3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine represents a compelling area of study in medicinal chemistry. Its dual functionality and demonstrated biological activities position it as a potential lead compound for the development of novel therapeutics targeting inflammation and cancer. Future research should focus on advancing its clinical translation through rigorous preclinical and clinical evaluations.